Cas no 2287340-66-1 (2-6-oxo-5-(trifluoromethyl)-1,6-dihydropyridazin-3-ylacetic acid)

• Product Name: 2-6-oxo-5-(trifluoromethyl)-1,6-dihydropyridazin-3-ylacetic acid
• CAS No: 2287340-66-1
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 5922520
• PubChem ID: 137945789
• Update Time: 2023-12-14

2-6-oxo-5-(trifluoromethyl)-1,6-dihydropyridazin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazineacetic acid, 1,6-dihydro-6-oxo-5-(trifluoromethyl)-
• 1,6-Dihydro-6-oxo-5-(trifluoromethyl)-3-pyridazineacetic acid
• 2-6-oxo-5-(trifluoromethyl)-1,6-dihydropyridazin-3-ylacetic acid
• 2287340-66-1
• 2-[6-oxo-5-(trifluoromethyl)-1,6-dihydropyridazin-3-yl]acetic acid
• EN300-1695938
• 2-[6-Oxo-5-(trifluoromethyl)-1H-pyridazin-3-yl]acetic acid

• Inchi： 1S/C7H5F3N2O3/c8-7(9,10)4-1-3(2-5(13)14)11-12-6(4)15/h1H,2H2,(H,12,15)(H,13,14)
• InChI Key： KAQPFOUZPUHQIT-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=NNC(=O)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 222.02522651g/mol
• Monoisotopic Mass: 222.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• pka: 3.37±0.10(Predicted)